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Compound of Interest

2-Hydroxy-4-piperidin-1-
Compound Name:
ylbenzaldehyde

Cat. No.: B13181673

Get Quote

Executive Summary

» Target Molecule: 2-Hydroxy-4-piperidin-1-ylbenzaldehyde[1]

CAS Number (Analog): 79421-44-6 (4-isomer ref), 348-28-7 (Precursor)

Primary Pathway: Nucleophilic Aromatic Substitution (

) of 4-fluoro-2-hydroxybenzaldehyde with piperidine.

Alternative Pathway: Vilsmeier-Haack formylation of 3-piperidinophenol.

Key Challenge: Balancing the nucleophilicity of the amine with the deactivating effect of the
phenoxide anion (if base is used).

Retrosynthetic Analysis

The most logical disconnection occurs at the C—N bond between the aromatic ring and the
piperidine nitrogen. The para-fluorine atom in the precursor is activated for displacement by the
strong electron-withdrawing formyl group at the C1 position.
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Figure 1: Retrosynthetic disconnection showing the convergent synthesis from commercially
available starting materials.

Primary Protocol: Nucleophilic Aromatic
Substitution ()[2]

This route is preferred for its operational simplicity. The aldehyde group at C1 withdraws
electron density from the ring, activating the C4-fluorine bond for nucleophilic attack by

piperidine.
Reagents & Materials
Reagent Role Equivalents Notes
4-Fluoro-2- , CAS: 348-28-7.[2][3]
Substrate 1.0 equiv )
hydroxybenzaldehyde Solid.
o ) ) Acts as both reactant
Piperidine Nucleophile 2.5 - 3.0 equiv ]
and acid scavenger.
Polar aprotic solvent
DMSO or DMF Solvent 5-10 Vol promotes
For precipitation
Water Quench Excess

during workup.

Step-by-Step Methodology
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e Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 4-fluoro-2-hydroxybenzaldehyde (10 mmol, 1.40 g) in DMSO (10 mL).

o Note: DMSO is preferred over DMF for higher boiling point and better solubility, though
DMF is acceptable.

» Addition: Add piperidine (30 mmol, ~3.0 mL) dropwise to the stirring solution at room
temperature.

o Critical: The reaction is exothermic. A slight color change (yellowing) indicates Schiff base
formation or deprotonation of the phenol.

e Reaction: Heat the mixture to 90-100°C under an inert atmosphere (

or Ar) for 4-6 hours.

o Monitoring: Monitor by TLC (Eluent: 30% EtOAc in Hexanes). The starting material (

) should disappear, and a new, more polar fluorescent spot (

) should appear.
o Workup:
o Cool the reaction mixture to room temperature.
o Pour the mixture slowly into ice-cold water (100 mL) with vigorous stirring.
o The product should precipitate as a yellow/orange solid.

o Troubleshooting: If an oil forms instead of a solid, extract with Ethyl Acetate (3 x 30 mL),
wash with brine, dry over

, and concentrate.
o Purification:

o Filter the crude solid.[4]
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o Recrystallize from hot Ethanol or an Ethanol/Water mixture.

o Yield Expectation: 75-85%.

Reaction Scheme

G—Fluoro-z-hydroxybenzaldehyda
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Figure 2: Forward synthesis via Nucleophilic Aromatic Substitution.

Mechanistic Insight

The reaction proceeds via an addition-elimination mechanism involving a Meisenheimer
complex.

* Nucleophilic Attack: The lone pair of the piperidine nitrogen attacks the C4 carbon (activated
by the para-formyl group).

o Meisenheimer Complex: A resonance-stabilized anionic intermediate forms. The negative
charge is delocalized onto the formyl oxygen.

o Elimination: Restoration of aromaticity drives the expulsion of the fluoride ion (

)-

o Proton Transfer: The excess piperidine acts as a base to neutralize the HF generated
(forming piperidinium fluoride).

Note on the Hydroxyl Group: The ortho-hydroxyl group is acidic. In the presence of excess
amine, it exists largely as the phenoxide. While the phenoxide (

) is electron-donating (deactivating for
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), the strong electron-withdrawing nature of the aldehyde is sufficient to drive the reaction at
elevated temperatures.

Alternative Pathway: Vilsmeier-Haack Formylation

If the fluorinated precursor is unavailable, the Vilsmeier-Haack reaction on 3-piperidinophenol
IS a viable alternative, though regioselectivity can be challenging.

e Substrate: 3-Piperidinophenol (synthesized from resorcinol + piperidine).

¢ Reagent:ngcontent-ng-c3932382896=""__nghost-ng-c1874552323="" class="inline ng-star-
inserted">

+ DMF (Vilsmeier Reagent).[5]

e Mechanism: Electrophilic Aromatic Substitution (

).

» Regioselectivity: The formyl group can enter ortho to the OH (position 2 or 6) or para to the
OH (position 4, blocked).

o The piperidine ring directs para (position 6) and ortho (position 2/4).

o Result: Formylation at C6 (relative to OH at C1, Piperidine at C3) yields the desired 2-
Hydroxy-4-piperidinyl substitution pattern (after renumbering).

Pros/Cons:
e Pros: Uses cheaper starting materials (Resorcinol).

e Cons: Lower yield due to isomer formation; requires handling corrosive

Characterization & Quality Control

Confirm the structure using the following analytical markers:
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Method Diagnostic Signal Interpretation

1H NMR (DMSO-d6) Aldehyde proton (-CHO).

~9.6 - 9.8 ppm (s, 1H)

Hydroxyl proton (-OH), often
~11.0 ppm (s, 1H) broad/exchangeable.

Piperidine

ppm ( ) -protons (adjacent to N).

Piperidine

~1.6 ppm (m, 6H)
-protons.

Aromatic protons (look for ABX

~6.0 - 7.5 ppm (m, 3H) or coupled pattern).
IR Spectroscopy T140-1669 bC:rZ:::)CgiI?Idehydei )
~3200-3400 O-H stretch (Broad).
Molecular ion peak consistent
Mass Spectrometry m/z ~205.1 [M+H]+ With
References

» Nucleophilic Aromatic Substitution on Fluorobenzaldehydes

o Mechanism & Scope: Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution
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e Vilsmeier-Haack Reaction on Aminophenols
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o Methodology: Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier—Haack Reaction.[5]
[6][7] Comprehensive Organic Synthesis, 2, 777-794. Link

e Precursor Data (4-Fluoro-2-hydroxybenzaldehyde)
o PubChem Entry: CID 2779268.[2] Link
o Target Analog Data (4-Piperidinylbenzaldehyde)

o Sigma-Aldrich Product Sheet: CAS 10338-57-5.[8] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b13181673?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13181673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

